Cas no 951540-85-5 (N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide
• CAS No: 951540-85-5
• MF: C₁₅H₁₁F₂N₃O₃S
• MW: 351.32794880867
• CID: 6321776
• PubChem ID: 22588774
• Update Time: 2025-07-14

N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 951540-85-5
• CCG-198822
• F3407-3855
• N-(3,4-difluorophenyl)-2-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)acetamide
• N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide
• AKOS002106505
• N-(3,4-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide

• Inchi： 1S/C15H11F2N3O3S/c16-10-6-5-9(7-11(10)17)18-15(21)8-14-19-12-3-1-2-4-13(12)24(22,23)20-14/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： PTBUFISDBLXHHN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(CC(NC2C=CC(=C(C=2)F)F)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 351.04891872g/mol
• Monoisotopic Mass: 351.04891872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide

Comprehensive Overview of N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide (CAS No. 951540-85-5)

The compound N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide (CAS No. 951540-85-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl moiety and the 3,4-difluorophenyl group, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive compounds targeting various diseases.

In recent years, the demand for fluorinated compounds like N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorinated molecules play a pivotal role. The compound's CAS No. 951540-85-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The benzothiadiazine core of this molecule is a notable scaffold in medicinal chemistry, often associated with enzyme inhibition and receptor modulation. Studies suggest that derivatives of this class exhibit promising activity against inflammatory pathways and oxidative stress, making them candidates for treating chronic conditions. The difluorophenyl segment further enhances lipophilicity, a critical factor in drug delivery optimization.

From a synthetic perspective, N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide exemplifies the convergence of green chemistry principles and high-yield reactions. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, addressing the global push for sustainable manufacturing. Such innovations are often highlighted in patent literature and industry reports.

Analytical characterization of CAS No. 951540-85-5 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for regulatory compliance in pharmaceutical development. The rise of AI-driven drug design has also increased interest in this molecule, as computational models predict its interactions with biological targets.

In agrochemical applications, the benzothiadiazine framework is investigated for its potential as a plant growth regulator or pesticide adjuvant. The fluorine atoms in the 3,4-difluorophenyl group may improve soil persistence and uptake efficiency, aligning with the need for climate-resilient crops. This dual utility in human health and agriculture underscores the compound's versatility.

Safety and handling protocols for N-(3,4-difluorophenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide emphasize standard laboratory practices, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current guidelines, its material safety data sheet (MSDS) provides detailed storage recommendations to ensure stability.

The future outlook for CAS No. 951540-85-5 is closely tied to advancements in heterocyclic chemistry and fluorination techniques. As interdisciplinary collaborations expand, this compound may unlock novel therapeutic or agricultural solutions, reinforcing its position in innovation pipelines worldwide.